Cas no 957060-78-5 (2-(4-Boronobenzoyl-N-methylhydrazinecarbothioamide)

2-(4-Boronobenzoyl-N-methylhydrazinecarbothioamide structure
957060-78-5 structure
Product Name:2-(4-Boronobenzoyl-N-methylhydrazinecarbothioamide
CAS No:957060-78-5
MF:C9H12BN3O3S
MW:253.085880279541
CID:802720
PubChem ID:44119174
Update Time:2025-04-19

2-(4-Boronobenzoyl-N-methylhydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-borono-, 1-[2-[(methylamino)thioxomethyl]hydrazide]
    • 4-[2-(Methylcarbamothioyl)hydrazinocarbonyl]benzeneboronic acid
    • OR3261
    • SCHEMBL15329597
    • 2-(4-Boronobenzoyl-N-methylhydrazinecarbothioamide
    • C9H12BN3O3S
    • 957060-78-5
    • 4-(2-(METHYLCARBAMOTHIOYL)HYDRAZINECARBONYL)PHENYLBORONIC ACID
    • DTXSID00657073
    • (4-{[(methylcarbamothioyl)amino]carbamoyl}phenyl)boronic acid
    • 4-{[2-(Methylcarbamothioyl)hydrazino]carbonyl}benzeneboronic acid 98%
    • (4-(2-(Methylcarbamothioyl)hydrazinecarbonyl)phenyl)boronicacid
    • FT-0687768
    • {4-[2-(Methylcarbamothioyl)hydrazinecarbonyl]phenyl}boronic acid
    • AKOS025293551
    • (4-(2-(Methylcarbamothioyl)hydrazinecarbonyl)phenyl)boronic acid
    • [4-[(methylcarbamothioylamino)carbamoyl]phenyl]boronic acid
    • 4-[(methylcarbamothioyl)aminocarbamoyl]phenylboronic acid
    • (4-(2-(Methylcarbamothioyl)hydrazine-1-carbonyl)phenyl)boronic acid
    • MDL: MFCD09027245
    • Inchi: 1S/C9H12BN3O3S/c1-11-9(17)13-12-8(14)6-2-4-7(5-3-6)10(15)16/h2-5,15-16H,1H3,(H,12,14)(H2,11,13,17)
    • InChI Key: CLSXNKYLPSMHPY-UHFFFAOYSA-N
    • SMILES: S=C(NC)NNC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 253.06900
  • Monoisotopic Mass: 253.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: nothing
  • Topological Polar Surface Area: 126A^2

Experimental Properties

  • Melting Point: 170-171℃
  • PSA: 125.71000
  • LogP: -0.72220

2-(4-Boronobenzoyl-N-methylhydrazinecarbothioamide Pricemore >>

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